84-13-9

Methestrol dipropionate

• CAS RN:
• 84-13-9

• Formula:
• C26H34O4

• InChI:
• InChI=1S/C26H34O4/c1-7-21(19-11-13-23(17(5)15-19)29-25(27)9-3)22(8-2)20-12-14-24(18(6)16-20)30-26(28)10-4/h11-16,21-22H,7-10H2,1-6H3

• InChIKey:
• ORHVFDBDWJTZIN-UHFFFAOYSA-N

• Methestrol dipropionate is a stilbenoid.

2-Naphthalenecarboxamide, 1-hydroxy-4-[(1-phenyl-1H-tetrazol-5-yl)thio]-N-[2-(tetradecyloxy)phenyl]-

• CAS RN:
• 5084-13-9

• Formula:
• C38H45N5O3S

• InChI:
• InChI=1S/C38H45N5O3S/c1-2-3-4-5-6-7-8-9-10-11-12-20-27-46-34-26-19-18-25-33(34)39-37(45)32-28-35(30-23-16-17-24-31(30)36(32)44)47-38-40-41-42-43(38)29-21-14-13-15-22-29/h13-19,21-26,28,44H,2-12,20,27H2,1H3,(H,39,45)

• InChIKey:
• RQJVRTHWJHBYOM-UHFFFAOYSA-N

• 2-Naphthalenecarboxamide, 1-hydroxy-4-[(1-phenyl-1H-tetrazol-5-yl)thio]-N-[2-(tetradecyloxy)phenyl]- is a useful research compound. Its molecular formula is C38H45N5O3S and its molecular weight is 651.9 g/mol. The purity is usually 95%.

Methyl 1-ethyl-7-methoxy-1,2,3,4-tetrahydrophenanthrene-2-carboxylate

• CAS RN:
• 5684-13-9

• Formula:
• C19H22O3

• InChI:
• InChI=1S/C19H22O3/c1-4-14-16-7-5-12-11-13(21-2)6-8-15(12)17(16)9-10-18(14)19(20)22-3/h5-8,11,14,18H,4,9-10H2,1-3H3

• InChIKey:
• HZZSXUIUESWVSS-UHFFFAOYSA-N

• Doisynoestrol is a synthetic nonsteroidal estrogen of the doisynolic acid group.

1,1,2,3,3,6-Hexamethyl-5-cyanoindan

• CAS RN:
• 63084-13-9

• Formula:
• C16H21N

• InChI:
• InChI=1S/C16H21N/c1-10-7-13-14(8-12(10)9-17)16(5,6)11(2)15(13,3)4/h7-8,11H,1-6H3

• InChIKey:
• IFBLMNBANYFBBN-UHFFFAOYSA-N

• 1,1,2,3,3,6-Hexamethyl-5-cyanoindan is a useful research compound. Its molecular formula is C16H21N and its molecular weight is 227.34 g/mol. The purity is usually 95%.

Lysyllysine

In Stock

• CAS RN:
• 13184-13-9

• Formula:
• C12H26N4O3

• InChI:
• InChI=1S/C12H26N4O3/c13-7-3-1-5-9(15)11(17)16-10(12(18)19)6-2-4-8-14/h9-10H,1-8,13-15H2,(H,16,17)(H,18,19)/t9-,10-/m0/s1

• InChIKey:
• NVGBPTNZLWRQSY-UWVGGRQHSA-N

• Lysyllysine is a dipeptide composed of two lysine residues. It is an incomplete breakdown product of protein digestion or protein catabolism. Some dipeptides are known to have physiological or cell-signaling effects although most are simply short-lived intermediates on their way to specific amino acid degradation pathways following further proteolysis. This dipeptide has not yet been identified in human tissues or biofluids and so it is classified as an 'Expected' metabolite.

methyl 2-[(2-ethylbutanoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• CAS RN:
• 445284-13-9

• Formula:
• C15H21NO3S

• InChI:
• InChI=1S/C15H21NO3S/c1-4-9(5-2)13(17)16-14-12(15(18)19-3)10-7-6-8-11(10)20-14/h9H,4-8H2,1-3H3,(H,16,17)

• InChIKey:
• DDHLOWORQNLYAP-UHFFFAOYSA-N

• Methyl 2-[(2-ethylbutanoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C15H21NO3S and its molecular weight is 295.4g/mol. The purity is usually 95%.

4-chloro-N-(3-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)benzamide

In Stock

• CAS RN:
• 893984-13-9

• Formula:
• C19H14ClN3OS

• InChI:
• InChI=1S/C19H14ClN3OS/c1-12-11-25-19-22-17(10-23(12)19)14-3-2-4-16(9-14)21-18(24)13-5-7-15(20)8-6-13/h2-11H,1H3,(H,21,24)

• InChIKey:
• UUUWJTMBQBGGBD-UHFFFAOYSA-N

• 4-chloro-N-(3-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)benzamide is a useful research compound. Its molecular formula is C19H14ClN3OS and its molecular weight is 367.85. The purity is usually 95%.

2-(3-Bromophenyl)-4'-cyanoacetophenone

In Stock

• CAS RN:
• 898784-13-9

• Formula:
• C15H10BrNO

• InChI:
• InChI=1S/C15H10BrNO/c16-14-3-1-2-12(8-14)9-15(18)13-6-4-11(10-17)5-7-13/h1-8H,9H2

• InChIKey:
• QVVXLXHELFIZSV-UHFFFAOYSA-N

• 2-(3-Bromophenyl)-4'-cyanoacetophenone is a useful research compound. Its molecular formula is C15H10BrNO and its molecular weight is 300.15 g/mol. The purity is usually 95%.

17-Desacetyl Norgestimate-d6

In Stock

• CAS RN:
• 1263184-13-9

• Formula:
• C21H23NO2D6

• A labeled metabolite of Norgestimate.
  A labelled impurity of Norgestimate, which is a form of progesterone used with estradiol to treat the symptoms of menopause.
  

1-acetyl-5-bromo-N-(pyridin-2-ylmethyl)indoline-6-sulfonamide

In Stock

• CAS RN:
• 1116084-13-9

• Formula:
• C23H30N4O2

• InChI:
• InChI=1S/C23H30N4O2/c28-22(26-19-8-4-1-2-5-9-19)18-10-12-20(13-11-18)29-23-21(24-14-15-25-23)27-16-6-3-7-17-27/h10-15,19H,1-9,16-17H2,(H,26,28)

• InChIKey:
• WHJYKFHBHKNWKF-UHFFFAOYSA-N

• 1-acetyl-5-bromo-N-(pyridin-2-ylmethyl)indoline-6-sulfonamide is a useful research compound. Its molecular formula is C23H30N4O2 and its molecular weight is 394.519. The purity is usually 95%.

Tert-butyl (5S)-5-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate

In Stock

• CAS RN:
• 1250884-13-9

• Formula:
• C11H20N2O2

• InChI:
• InChI=1S/C11H20N2O2/c1-11(2,3)15-10(14)13-6-7-4-8(13)5-9(7)12/h7-9H,4-6,12H2,1-3H3/t7?,8?,9-/m0/s1

• InChIKey:
• HGLKMYOTFGKEDG-HACHORDNSA-N

• Tert-butyl (5S)-5-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate is a useful research compound. Its molecular formula is C11H20N2O2 and its molecular weight is 212.293. The purity is usually 95%.

3-Methyl-2-(4-methylpyrazol-1-yl)pyridine

Usually In Stock

• CAS RN:
• 2379984-13-9

• Formula:
• C10H11N3

• InChI:
• InChI=1S/C10H11N3/c1-8-6-12-13(7-8)10-9(2)4-3-5-11-10/h3-7H,1-2H3

• InChIKey:
• ZEJXMXBGTFXMQC-UHFFFAOYSA-N

• 3-Methyl-2-(4-methylpyrazol-1-yl)pyridine is a useful research compound. Its molecular formula is C10H11N3 and its molecular weight is 173.219. The purity is usually 95%.

3-Chloro-2-cyano-5-(trifluoromethyl)pyridine 1-oxide

In Stock

• CAS RN:
• 1823184-13-9

• Formula:
• C7H2ClF3N2O

• InChI:
• InChI=1S/C7H2ClF3N2O/c8-5-1-4(7(9,10)11)3-13(14)6(5)2-12/h1,3H

• InChIKey:
• CNZAIWZKCCBSHM-UHFFFAOYSA-N

• 3-Chloro-2-cyano-5-(trifluoromethyl)pyridine 1-oxide is a useful research compound. Its molecular formula is C7H2ClF3N2O and its molecular weight is 222.55 g/mol. The purity is usually 95%.